Cas no 155282-37-4 (1-Azabicyclo[2.2.2]octan-3-one,2-(1-methylethyl)-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one,2-(1-methylethyl)-
• CAS No: 155282-37-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 106936
• Update Time: 2022-09-23

1-Azabicyclo[2.2.2]octan-3-one,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one,2-(1-methylethyl)-
• 1-Azabicyclo[2.2.2]octan-3-one,2-(1-methylethyl)-(9CI)
• 1-Azabicyclo[2.2.2]octan-3-one, 2-(1-methylethyl)-

• Inchi： 1S/C10H17NO/c1-7(2)9-10(12)8-3-5-11(9)6-4-8/h7-9H,3-6H2,1-2H3
• InChI Key： QDWQQWHSTVRHIQ-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(=O)C2C(C)C

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2